ethyl [1,3-dimethyl-8-(morpholin-4-ylmethyl)-2,6-dioxo-1,2,3,6-tetrahydro-7H-purin-7-yl]acetate

• IUPAC Name: ethyl 2-[1,3-dimethyl-8-(morpholin-4-ylmethyl)-2,6-dioxopurin-7-yl]acetate
• InChI: InChI=1S/C16H23N5O5/c1-4-26-12(22)10-21-11(9-20-5-7-25-8-6-20)17-14-13(21)15(23)19(3)16(24)18(14)2/h4-10H2,1-3H3
• InChI Key: WYOZRRPAKLQHIC-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)CN1C(=NC2=C1C(=O)N(C(=O)N2C)C)CN3CCOCC3
• Molecular Formula: C16H23N5O5
• Molecular Weight: 365.38 g/mol

Description

The compound contains a purine ring which is a fundamental structure in many biological molecules like DNA and RNA. It also has a morpholine ring, which is found in many drugs due to its ability to increase solubility and bioavailability.

Molecular Structure Analysis

The compound likely has a complex 3D structure due to the presence of the purine and morpholine rings. The exact structure would need to be determined through techniques like X-ray crystallography.

Chemical Reactions Analysis

The compound likely undergoes reactions typical for purines and morpholines. For example, the purine ring might undergo substitution reactions, while the morpholine ring might participate in reactions with acids or bases.

Physical And Chemical Properties Analysis

The physical and chemical properties would depend on the exact structure of the compound. Generally, compounds with morpholine rings have good solubility in water and organic solvents.

Scientific Research Applications

Antiviral Activity

• Researchers have explored the antiviral potential of indole derivatives, and this compound falls within that category. For instance:
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Anti-HIV Activity

• The compound’s structure suggests potential anti-HIV properties. .

Mechanism of Action

Mode of Action

Its structural features suggest it may interact with its targets through non-covalent interactions such as hydrogen bonding, hydrophobic interactions, and ionic interactions .

Biochemical Pathways

Compounds with similar structures have been found to influence various biological pathways, including those involved in cell signaling, metabolism, and gene expression .

Pharmacokinetics

Its molecular weight (365392 g/mol ) suggests it may have good oral bioavailability. The presence of polar groups in its structure may also influence its distribution and metabolism .

Result of Action

Compounds with similar structures have been found to exhibit various biological activities, including antiviral, antitumor, and antimicrobial activities .

Future Directions

Future research could focus on determining the exact properties and potential uses of this compound. This could include testing its biological activity, optimizing its synthesis, and studying its behavior in the body.